Bardhan-Sengupta reaction for substituted phenanthrenes
Bardhan-Sengupta reaction for substituted phenanthrenes
An In-Depth Technical Guide to the Bardhan-Sengupta Reaction for Substituted Phenanthrenes
Abstract
The phenanthrene nucleus is a critical structural motif in a vast array of natural products and pharmacologically active molecules, including steroids, resin acids, and alkaloids like morphine.[1][2] The Bardhan-Sengupta phenanthrene synthesis, first reported in 1932, remains a cornerstone of organic synthesis, offering a robust and unambiguous route to this polycyclic aromatic system.[3] Unlike methods such as the Haworth synthesis which can suffer from a lack of regioselectivity during the final cyclization, the Bardhan-Sengupta approach provides a high degree of control, making it invaluable for the targeted synthesis of specifically substituted phenanthrenes.[4] This guide provides a detailed examination of the reaction's core mechanism, offers field-proven insights into experimental choices and limitations, presents detailed protocols, and discusses the impact of substrate modifications.
The Strategic Framework: A Regiocontrolled Annulation
The primary strategic advantage of the Bardhan-Sengupta synthesis is its methodical construction of the phenanthrene skeleton, which circumvents the potential for isomeric mixtures often encountered in classical electrophilic aromatic substitution-based cyclizations.[4] The synthesis builds the central ring onto a pre-existing aromatic system through a sequence of alkylation, reduction, cyclodehydration, and dehydrogenation. This controlled sequence ensures the final positions of substituents are predetermined by the starting materials.
The overall workflow was pivotal in the early-to-mid 20th century for the structural elucidation of complex natural products. By providing an unambiguous pathway to synthesize specific phenanthrene derivatives, researchers could compare their synthetic compounds to degradation products of natural isolates, thereby confirming substituent placements on molecules like abietic acid.[3]
Caption: High-level workflow of the Bardhan-Sengupta Synthesis.
Core Mechanism: A Step-by-Step Dissection
The synthesis proceeds through a well-defined sequence of five core transformations. Understanding the causality behind each step is critical for troubleshooting and adaptation.
Step 1: C-Alkylation of Cyclohexanone-2-carboxylate
The synthesis commences with the alkylation of a cyclic β-ketoester, typically ethyl cyclohexanone-2-carboxylate, with a substituted β-phenylethyl halide.[3] The β-ketoester is first deprotonated to form its enolate.
-
Choice of Base and Counter-ion: The original work specified the use of a potassium-derived enolate over a sodium-derived one.[3] Later investigations revealed the rationale: the potassium enolate is more soluble in benzene, the reaction solvent, whereas the sodium enolate is largely insoluble.[5] This difference in solubility directly impacts reactivity and yield. While the use of co-solvents like dimethylformamide (DMF) can solubilize the sodium salt and facilitate the reaction, it may also promote side reactions like dehydrohalogenation of the alkyl halide, especially at elevated temperatures.[5]
Step 2: Hydrolysis and Decarboxylation
The resulting product, ethyl 2-(β-phenylethyl)cyclohexanone-2-carboxylate, is then saponified (hydrolyzed) under alkaline conditions, followed by acidification and heating to induce decarboxylation. This removes the ester group, yielding 2-(β-phenylethyl)cyclohexanone.[3]
-
Experimental Challenge: This step was identified as a significant bottleneck in the original procedure. The hydrolysis of the sterically congested quaternary ester is often slow and can result in low yields due to competing side reactions like reverse Claisen condensation.[3] This limitation prompted Bardhan and Sengupta to develop a modified route to bypass this challenging transformation (see Section 4).
Step 3: Reduction of the Cyclohexanone Ketone
The ketone functionality of 2-(β-phenylethyl)cyclohexanone is reduced to a secondary alcohol. The classic protocol employs sodium metal in moist ether for this reduction.[3][6] This step is crucial as it generates the nucleophilic hydroxyl group required for the subsequent cyclization.
Step 4: Regiospecific Cyclodehydration
This is the key ring-forming step. The 2-(β-phenylethyl)cyclohexanol is treated with a strong dehydrating agent, most commonly phosphorus pentoxide (P₂O₅), to effect an intramolecular electrophilic attack of the activated hydroxyl group (or resultant carbocation) onto the pendant phenyl ring.[3][7] This cyclization furnishes the 1,2,3,4,9,10,11,12-octahydrophenanthrene intermediate.
-
Causality of Regiospecificity: The use of P₂O₅ is critical for the reaction's success and regioselectivity. Unlike Friedel-Crafts alkylations which can lead to rearrangements and isomeric products, this cyclodehydration proceeds in a controlled manner, yielding the thermodynamically favored fused six-membered ring without ambiguity.[4]
Caption: The core reaction sequence of the Bardhan-Sengupta synthesis.
Step 5: Dehydrogenation to Aromatize
The final step is the aromatization of the octahydrophenanthrene intermediate. This is achieved by heating the compound with a dehydrogenating agent, classically selenium, at high temperatures (280–340 °C).[3] This process removes six hydrogen atoms to yield the fully aromatic substituted phenanthrene.
Scope and Limitations: The Impact of Substituents
The Bardhan-Sengupta synthesis is broadly applicable for preparing phenanthrenes with substituents on what will become the A and C rings of the final product. The nature and position of these substituents can, however, influence reaction yields and potentially introduce complications.
| Substituent Position | Substituent Type | Expected Impact & Rationale |
| On the β-phenylethyl moiety | Electron-donating groups (e.g., -CH₃, -OCH₃) | Facilitates Cyclization: These groups activate the aromatic ring towards electrophilic attack during the P₂O₅-mediated cyclodehydration step, potentially improving yields and allowing for milder conditions. This was leveraged in the synthesis of natural product derivatives like retene and pimanthrene.[3] |
| Electron-withdrawing groups (e.g., -NO₂, -CF₃) | Hinders Cyclization: These groups deactivate the aromatic ring, making the key cyclodehydration step more difficult. Harsher conditions (higher temperatures, longer reaction times) may be required, which can lead to lower yields and increased side products. | |
| On the cyclohexanone moiety | Alkyl groups | Increases Steric Hindrance: Substituents on the cyclohexanone ring can sterically hinder the initial alkylation step, potentially lowering yields. The position of the substituent will dictate the final substitution pattern on the B ring of the phenanthrene product. |
Field-Proven Modifications and Protocols
The Bardhan-Sengupta Modification
Recognizing the inefficiency of the hydrolysis and decarboxylation sequence, the originators of the synthesis developed a crucial modification. The intermediate β-keto ester (3 ) is reduced directly to the corresponding hydroxy ester using sodium amalgam. This hydroxy ester is then cyclized with P₂O₅ and subsequently dehydrogenated with selenium to yield the final phenanthrene.[3] This revised pathway avoids the problematic and often low-yielding hydrolysis step entirely.
Representative Experimental Protocol (Classic Procedure)
The following protocol is a representative synthesis of phenanthrene itself, adapted from the descriptions by Bardhan and Sengupta.[3] Researchers must consult original literature and perform appropriate risk assessments before undertaking any experimental work.
Part A: Synthesis of 2-(β-phenylethyl)cyclohexanone
-
Enolate Formation: In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel under an inert atmosphere (N₂ or Ar), add freshly prepared potassium metal to dry benzene.
-
Add a solution of ethyl cyclohexanone-2-carboxylate in dry benzene dropwise with stirring. Allow the mixture to stir until all the potassium has reacted and a clear solution of the potassio-derivative is formed.
-
Alkylation: Add a solution of β-phenylethyl bromide in dry benzene to the enolate solution. Reflux the mixture for 8-10 hours.
-
Workup: After cooling, pour the reaction mixture into water. Separate the organic layer, and extract the aqueous layer with ether. Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure.
-
Hydrolysis & Decarboxylation: Reflux the crude β-keto ester with an excess of aqueous potassium hydroxide for 24 hours. Cool the mixture, acidify with dilute hydrochloric acid, and extract the resulting keto-acid with ether. Remove the ether and heat the crude acid to effect decarboxylation until gas evolution ceases.
-
Purification: Purify the resulting 2-(β-phenylethyl)cyclohexanone by vacuum distillation.
Part B: Reduction, Cyclization, and Aromatization
-
Reduction: Dissolve the purified ketone in moist ether. Add small pieces of sodium metal portion-wise with stirring and cooling until the reaction is complete. Carefully quench any remaining sodium with ethanol, then water. Extract the product alcohol with ether, wash, dry, and concentrate.
-
Cyclodehydration: Mix the crude 2-(β-phenylethyl)cyclohexanol with phosphorus pentoxide in a flask and heat gently to initiate the reaction. Once the initial exothermic reaction subsides, heat further to complete the cyclization.
-
Workup: Cool the mixture and carefully add ice water. Extract the octahydrophenanthrene product with ether. Wash the ethereal solution with dilute NaOH, then water, and dry. Remove the solvent to yield the crude product.
-
Dehydrogenation: In a reaction tube, heat the crude octahydrophenanthrene with powdered selenium. Maintain the temperature at 280-300 °C for several hours, then increase to 300-340 °C until gas evolution stops.
-
Final Purification: Purify the final phenanthrene product by vacuum distillation, followed by recrystallization from ethanol.
Conclusion
The Bardhan-Sengupta synthesis is a powerful and enduring tool in organic chemistry. Its chief advantage lies in its methodical and regiocontrolled approach to constructing the phenanthrene core, a feature that was instrumental in foundational studies of natural products and continues to be relevant in the synthesis of complex molecular targets.[3] While the classic procedure has known limitations, particularly regarding reaction times and yields in certain steps, modifications developed by the original authors and subsequent procedural adjustments have enhanced its practicality. For researchers and drug development professionals, a thorough understanding of the mechanistic rationale behind each step is paramount for successfully applying and adapting this classic synthesis to the preparation of novel and functionally diverse substituted phenanthrenes.
References
-
Banerjee, A. (2015). A Tribute to Bardhan and Sengupta. Resonance, 20(7), 626-642. [Link]
-
Chatterjee, A., Banerjee, D., & Banerjee, S. (1968). A Note on Bardhan-Sengupta Synthesis. Journal of the Indian Chemical Society, 45(1), 78-79. [Link]
-
Rasayan Duniya. (2021, May 7). Phenanthrene(part-2)/Bardhan Sengupta's Synthesis /Preparation of Phenanthrene. YouTube. [Link]
-
Química Organica.org. (n.d.). Phenanthrene synthesis. Retrieved from [Link]
-
Unstated Chemistry. (2023, September 10). Bardhan Sengupta Synthesis of Phenanthrene. YouTube. [Link]
-
SEMESTER-VH-ORGANIC CHEMISTRY: Polynuclear hydrocarbons and their derivatives. (n.d.). Retrieved from [Link]
-
A tribute to Bardhan and Sengupta | Request PDF. (2015, July). ResearchGate. [Link]
-
Preparation of Phenanthrene by Bardhan-Sengupta Method Explain. (n.d.). Filo. Retrieved from [Link]
-
Li, P., et al. (2019). A novel and efficient synthesis of phenanthrene derivatives via palladium/norbornadiene-catalyzed domino one-pot reaction. Beilstein Journal of Organic Chemistry, 15, 237-243. [Link]
-
PHENANTHRENE DERIVATIVES FOR SYNTHESIS AND APPLICATIONS IN MEDICINAL CHEMISTRY: A REVIEW. (n.d.). Semantic Scholar. Retrieved from [Link]
-
Kwofie, M. A., & Gupta, M. (2020). PHENANTHRENE: A VERSATILE MOLECULE; A REVIEW. PLANT ARCHIVES, 20(2), 3451-3456. [Link]
Sources
- 1. A novel and efficient synthesis of phenanthrene derivatives via palladium/norbornadiene-catalyzed domino one-pot reaction - PMC [pmc.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. ias.ac.in [ias.ac.in]
- 4. Phenanthrene synthesis [quimicaorganica.org]
- 5. zenodo.org [zenodo.org]
- 6. youtube.com [youtube.com]
- 7. Preparation of Phenanthrene by Bardhan-Sengupta Method Explain the proce.. [askfilo.com]
